![molecular formula C16H13ClFN3OS B2595429 2-(benzo[d]thiazol-2-yl(methyl)amino)-N-(3-chloro-4-fluorophenyl)acetamide CAS No. 1351644-74-0](/img/structure/B2595429.png)
2-(benzo[d]thiazol-2-yl(methyl)amino)-N-(3-chloro-4-fluorophenyl)acetamide
Overview
Description
The compound “2-(benzo[d]thiazol-2-yl(methyl)amino)-N-(3-chloro-4-fluorophenyl)acetamide” is a derivative of the thiazole ring . Thiazole derivatives have been found to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties .
Scientific Research Applications
Photophysical and Electrochemical Properties
The compound has been studied for its photophysical and electrochemical properties . The research revealed a relationship between the molecular structure and optoelectronic properties of the compound . The compound exhibits dual fluorescence due to the excited state intramolecular proton transfer (ESIPT) characteristic, showing both enol emission and keto emission .
Thermal Stability
The compound has been found to have good thermal stability . This property makes it suitable for applications that require high-temperature conditions.
Emission Properties
Upon coordination with difluoroboron, the compound shows a significant blue shift and enhanced emission . This property could be useful in the development of new optoelectronic devices.
Organic Light Emitting Diodes (OLEDs)
The compound has been used as a dopant emitter in Organic Light Emitting Diodes (OLEDs) . The doped devices showed strong emission, low turn-on voltage, and improved electroluminescent performance compared to the ligand .
Fluorescent Materials
The compound has been used to synthesize fluorescent materials . These materials have potential applications in various fields such as bioimaging, sensors, and optoelectronic devices.
Enzyme Inhibition
Some similar compounds have been evaluated for their enzyme inhibitory potential against butyrylcholinesterase (BChE) and acetylcholinesterase (AChE) . Although specific studies on this compound are not available, it might also exhibit similar properties.
Future Directions
properties
IUPAC Name |
2-[1,3-benzothiazol-2-yl(methyl)amino]-N-(3-chloro-4-fluorophenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClFN3OS/c1-21(16-20-13-4-2-3-5-14(13)23-16)9-15(22)19-10-6-7-12(18)11(17)8-10/h2-8H,9H2,1H3,(H,19,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NOBQGVUMXDCKKX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(=O)NC1=CC(=C(C=C1)F)Cl)C2=NC3=CC=CC=C3S2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClFN3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(benzo[d]thiazol-2-yl(methyl)amino)-N-(3-chloro-4-fluorophenyl)acetamide | |
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